4-Chloro-2-(3-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(3-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO2/c14-9-4-5-11(13(16)17)12(7-9)8-2-1-3-10(15)6-8/h1-7H,(H,16,17)
• InChI Key: GZJOICBDZNAQFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C13H8ClFO2
• DSSTOX Substance ID: DTXSID20673457
• Molecular Weight: 250.65 g/mol
• CAS RN: 1214367-45-9

Description

4-Chloro-2-(3-fluorophenyl)benzoic acid, or 4-CPA, is a synthetic organic compound with a wide range of applications in the medical, pharmaceutical, and chemical industries. It is a white powder that is soluble in water and has a molecular weight of 226.59 g/mol. 4-CPA is a versatile compound used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and other organic compounds. It is also used as a catalyst in chemical reactions.

Mechanism of Action

4-CPA has been found to act as an inhibitor of the enzyme thymidylate synthase (TS), which is involved in DNA synthesis. By inhibiting TS, 4-CPA prevents the synthesis of DNA, leading to cell death. Additionally, 4-CPA has been found to inhibit the growth of several types of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
4-CPA has been found to have a number of biochemical and physiological effects. In particular, it has been found to inhibit the growth of several types of cancer cells, including breast, prostate, and lung cancer cells. Additionally, 4-CPA has been found to inhibit the growth of certain bacteria and fungi, as well as to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The use of 4-CPA in laboratory experiments offers a number of advantages. In particular, it is relatively easy to synthesize and is relatively inexpensive. Additionally, 4-CPA has been found to be effective at inhibiting the growth of several types of cancer cells, as well as certain bacteria and fungi.
However, there are some limitations to the use of 4-CPA in laboratory experiments. In particular, it is not always effective at inhibiting the growth of certain types of cancer cells, and it can be toxic at higher doses. Additionally, 4-CPA is not always stable in solution and can degrade over time.

Future Directions

Given its potential applications in the medical and pharmaceutical industries, there are a number of potential future directions for research on 4-CPA. In particular, more research is needed to further investigate its potential as an anti-cancer agent, as well as its potential to inhibit the growth of certain bacteria and fungi. Additionally, more research is needed to further investigate its biochemical and physiological effects, as well as its potential toxicity at higher doses. Finally, more research is needed to improve the stability of 4-CPA in solution and to develop more efficient and cost-effective methods of synthesis.

Synthesis Methods

4-CPA is usually synthesized via the Friedel-Crafts alkylation reaction between benzene and chloroacetic acid in the presence of an aluminum chloride catalyst. This reaction produces 4-chloro-2-(3-fluorophenyl)benzoic acid in a yield of up to 95%.

Scientific Research Applications

4-CPA has been studied extensively for its potential applications in the medical and pharmaceutical industries. In particular, it has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of several types of cancer cells. Additionally, 4-CPA has been studied for its potential to inhibit the growth of certain bacteria and fungi. It has also been used as a catalyst in the synthesis of organic compounds.